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Compound of Interest

Compound Name: 1,3-Diethylbenzene

Cat. No.: B091504

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

1,3-Diethylbenzene is a high-boiling point aromatic solvent that offers a unique combination of
properties, making it a valuable, yet often overlooked, tool in the arsenal of chemists and
pharmaceutical scientists. Its high boiling point, excellent solvency for a wide range of organic
compounds, and relatively low reactivity make it a suitable medium for high-temperature
reactions and a variety of other applications in fine chemical and active pharmaceutical
ingredient (API) synthesis. This technical guide provides a comprehensive overview of the
physicochemical properties, applications, safety, and handling of 1,3-diethylbenzene, with a
focus on its utility for researchers and professionals in drug development.

Physicochemical Properties

1,3-Diethylbenzene is a colorless liquid with a characteristic aromatic odor. Its key physical
and chemical properties are summarized in the table below, providing a comparative overview
for solvent selection in experimental design.[1][2][3][4][5]

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b091504?utm_src=pdf-interest
https://www.benchchem.com/product/b091504?utm_src=pdf-body
https://www.benchchem.com/product/b091504?utm_src=pdf-body
https://www.benchchem.com/product/b091504?utm_src=pdf-body
https://www.guidechem.com/encyclopedia/1-3-diethylbenzene-dic3100.html
https://amp.chemicalbook.com/ProductChemicalPropertiesCB2194008_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB2194008_EN.htm
https://www.echemi.com/products/pid_Seven5647-m-diethylbenzene.html
https://pubchem.ncbi.nlm.nih.gov/compound/1_3-Diethylbenzene
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091504?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Reference
Molecular Formula CioH14 [5]
Molecular Weight 134.22 g/mol [5]

Boiling Point 181-182 °C [2][3]
Melting Point -84 °C [21[3]
Density 0.864 g/mL at 20 °C [2][3]

Flash Point 50-56 °C [315]

Autoignition Temperature

430 °C (806 °F)

[1]

Vapor Pressure

1.2 mmHg at 25 °C

[4]

Viscosity

1.24 x 102 Pa-s at 189.26 K

[1]

Refractive Index

1.4955 - 1.496 at 20 °C

[1]3]

log Kow (Octanol-Water

Partition Coefficient)

4.44 - 4.57

[5]

Solubility Profile:

1,3-Diethylbenzene is generally immiscible with water but exhibits good solubility in a wide

range of common organic solvents.[2][3][6]

Solvent Solubility

Water Immiscible

Ethanol Miscible

Diethyl Ether Miscible

Acetone Miscible

Benzene Miscible

Carbon Tetrachloride Miscible
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Industrial Synthesis

The industrial production of diethylbenzene isomers, including 1,3-diethylbenzene, is primarily

achieved through two main routes:

o Friedel-Crafts Alkylation of Benzene: This process involves the reaction of benzene with
ethylene in the presence of a Lewis acid catalyst, such as aluminum chloride. This method
typically produces a mixture of ethylbenzene, diethylbenzenes, and other polyethylated
benzenes, from which the desired isomers are separated.[4]

» Disproportionation of Ethylbenzene: Ethylbenzene can be disproportionated to yield benzene
and a mixture of diethylbenzene isomers.[4]

The following diagram illustrates a generalized workflow for the synthesis and purification of
1,3-diethylbenzene.
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Industrial synthesis and purification of 1,3-diethylbenzene.
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Applications in Organic Synthesis

The high boiling point of 1,3-diethylbenzene makes it an excellent solvent for reactions
requiring elevated temperatures to overcome activation energy barriers or to increase reaction
rates. While specific literature examples detailing the use of 1,3-diethylbenzene in many
named reactions are sparse, its properties make it a suitable alternative to other high-boiling
aromatic solvents like xylene, mesitylene, or dichlorobenzene. Below are representative
experimental protocols for key organic reactions where 1,3-diethylbenzene could be
effectively employed.

High-Temperature Palladium-Catalyzed Cross-Coupling
Reactions

High-boiling point aromatic solvents are frequently used in palladium-catalyzed cross-coupling
reactions, such as the Suzuki, Heck, and Buchwald-Hartwig amination reactions. These
solvents are crucial for solubilizing organic substrates and organometallic reagents and for
achieving the high temperatures often required for efficient catalysis.

Representative Protocol for a Suzuki-Miyaura Coupling Reaction:

This protocol describes a generic Suzuki-Miyaura coupling where a high-boiling aromatic
solvent like 1,3-diethylbenzene would be beneficial.

Reaction:
Aryl Halide + Arylboronic Acid --(Pd Catalyst, Base, High-Boiling Aromatic Solvent)--> Biaryl
Experimental Procedure:

» To a dry reaction vessel under an inert atmosphere (e.g., argon or nitrogen), add the aryl
halide (1.0 equiv), arylboronic acid (1.2 equiv), and a suitable base (e.g., K2COs, 2.0 equiv).

e Add a palladium catalyst (e.g., Pd(PPhs)4, 0.02-0.05 equiv).

e Add 1,3-diethylbenzene as the solvent to achieve a desired concentration (e.g., 0.1-0.5 M).
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Heat the reaction mixture to a high temperature (e.g., 120-150 °C) and stir until the reaction
is complete (monitored by TLC or GC/LC-MS).

Cool the reaction mixture to room temperature and dilute with a suitable organic solvent
(e.g., ethyl acetate).

Wash the organic phase with water and brine, then dry over anhydrous sodium sulfate.

Concentrate the solvent under reduced pressure and purify the crude product by column
chromatography or recrystallization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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